Tigloyltropeine

Chinese Name
Tigloyltropeine
English Name
Tigloyltropeine
标识符
CAS No.
495-83-0
Molecular Formula
C13H21NO2
Molecular Weight
223.3160
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
13%
10/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled10
druglikeness.missing68
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
223.3100
druglikeness.valid
TPSA
TPSA
38.7700
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
9.9000
druglikeness.valid
LogP
LogP
2.2000
druglikeness.valid
LogD
LogD
-
HBA
HBA
3
druglikeness.valid
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
-
corneal_permeability
corneal_permeability
-
HIA
HIA
-
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
-
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
-
CYP1A2_inhibitor
CYP1A2_inhibitor
-
CYP2C9_substrate
CYP2C9_substrate
-
CYP2C9_inhibitor
CYP2C9_inhibitor
-
CYP2C19_substrate
CYP2C19_substrate
-
CYP2C19_inhibitor
CYP2C19_inhibitor
-
CYP2D6_substrate
CYP2D6_substrate
-
CYP2D6_inhibitor
CYP2D6_inhibitor
-
CYP3A4_substrate
CYP3A4_substrate
-
CYP3A4_inhibitor
CYP3A4_inhibitor
-
UGT1A1_substrate
UGT1A1_substrate
-
UGT1A3_substrate
UGT1A3_substrate
-
UGT1A4_substrate
UGT1A4_substrate
-
UGT1A6_substrate
UGT1A6_substrate
-
UGT1A9_substrate
UGT1A9_substrate
-
Ames_test
Ames_test
-
micronucleus_test
micronucleus_test
-
chromosomal_aberration
chromosomal_aberration
-
DNA_damage
DNA_damage
-
carcinogenicity
carcinogenicity
-
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
-
cardiotoxicity
cardiotoxicity
-
nephrotoxicity
nephrotoxicity
-
neurotoxicity
neurotoxicity
-
hERG_inhibition
hERG_inhibition
-
Pgp_substrate
Pgp_substrate
-
Pgp_inhibitor
Pgp_inhibitor
-
BCRP_substrate
BCRP_substrate
-
BCRP_inhibitor
BCRP_inhibitor
-
OATP1B1_substrate
OATP1B1_substrate
-
OATP1B1_inhibitor
OATP1B1_inhibitor
-
OATP1B3_substrate
OATP1B3_substrate
-
OATP1B3_inhibitor
OATP1B3_inhibitor
-
drug_induced_liver_injury
drug_induced_liver_injury
-
QT_prolongation
QT_prolongation
-
skin_sensitization
skin_sensitization
-
respiratory_toxicity
respiratory_toxicity
-
reproductive_toxicity
reproductive_toxicity
-
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
-
Resp_Sens
Resp_Sens
-
Photo_tox
Photo_tox
-
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
阿尔茨海默病
Alzheimer's Disease
Corresponding Targets:
帕金森病
Parkinson's Disease
Corresponding Targets:
青光眼
Glaucoma
Corresponding Targets:
肠易激综合征
Irritable bowel syndrome
Corresponding Targets:
慢性阻塞性肺疾病
Chronic Obstructive Pulmonary Disease
Corresponding Targets:
Plant Sources
No plant sources
相关化合物

8,3'-Diprenylapigenin
8,3'-Diprenylapigenin
CAS号:955135-37-2
分子式:C25H26O5
分子量:406.4780

Dodovislactone B
Dodovislactone B
CAS号:1616683-55-6
分子式:C21H30O5
分子量:362.4660

Millewanin G
Millewanin G
CAS号:874303-33-0
分子式:C25H26O7
分子量:438.4760

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one
CAS号:958631-84-0
分子式:C16H22O2
分子量:246.3500

α-Toxicarol
α-Toxicarol
CAS号:82-09-7
分子式:C23H22O7
分子量:410.4220

Spegatrine
Spegatrine
CAS号:47326-53-4
分子式:C20H25N2O2+
分子量:325.4310